N,N-diethyl-2-[(4-oxo-3-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide

• Molecular Formula: C22H25N3O2S2
• Molecular Weight: 427.6 g/mol
• IUPAC Name: N,N-diethyl-2-[(4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H25N3O2S2/c1-3-24(4-2)18(26)14-28-22-23-20-19(16-12-8-9-13-17(16)29-20)21(27)25(22)15-10-6-5-7-11-15/h5-7,10-11H,3-4,8-9,12-14H2,1-2H3
• InChI Key: ZHQVGYKTDRWQCW-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1C4=CC=CC=C4

Description

N,N-diethyl-2-[(4-oxo-3-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound is also known as DEDTPA and is synthesized using a specific method that involves several steps. The synthesis method is crucial in obtaining high yields of the compound and ensuring its purity.

Mechanism of Action

The mechanism of action of DEDTPA is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain. Specifically, DEDTPA has been shown to increase the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in regulating mood, behavior, and movement.
Biochemical and Physiological Effects:
DEDTPA has been shown to have several biochemical and physiological effects in animal models. It has been found to reduce inflammation and pain by inhibiting the activity of certain enzymes involved in the inflammatory response. Additionally, DEDTPA has been shown to have a protective effect on neurons in the brain, which may be beneficial in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DEDTPA has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, DEDTPA has been shown to have low toxicity in animal models, which makes it a safer alternative to other compounds. However, one limitation of DEDTPA is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on DEDTPA. One area of interest is its potential use in treating neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Additionally, DEDTPA may have potential applications in the treatment of pain and inflammation. Further research is needed to fully understand the mechanism of action of DEDTPA and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of DEDTPA involves several steps, starting with the reaction of 3-phenyl-2-thiohydantoin with diethyl malonate. This reaction produces a key intermediate, which is then reacted with ethyl chloroacetate to form the final product, DEDTPA. The synthesis method is crucial in obtaining high yields of the compound and ensuring its purity.

Scientific Research Applications

DEDTPA has been studied extensively for its potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, DEDTPA has been shown to have a neuroprotective effect in animal models of Parkinson's disease.